Cas no 107096-56-0 (2,1-Benzisoxazole-4-carboxaldehyde)

• Product Name: 2,1-Benzisoxazole-4-carboxaldehyde
• CAS No: 107096-56-0
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 127447
• PubChem ID: 14098283
• Update Time: 2025-04-18

2,1-Benzisoxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-4-carboxaldehyde
• 2,1-Benzisoxazole-4-carboxaldehyde (9CI)
• 2,1-benzoxazole-4-carbaldehyde
• 2,1-benzisoxazole-4-carbaldehyde
• 4-formyl-2,1-benzisoxazole
• ACMC-20mauu
• AG-D-22018
• AGN-PC-000EIR
• CTK0H2678
• KB-163742
• benzo[c]isoxazole-4-carbaldehyde
• 107096-56-0
• SCHEMBL6297259
• DTXSID20555880
• FT-0722931

• Inchi： 1S/C8H5NO2/c10-4-6-2-1-3-8-7(6)5-11-9-8/h1-5H
• InChI Key： OABPRUYGJBZYOO-UHFFFAOYSA-N
• SMILES： O1C=C2C(C=O)=CC=CC2=N1

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1
• LogP: 1.64030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes